Cas no 1261487-77-7 (1-(Bromomethyl)naphthalene-5-carboxylic acid)

• Product Name: 1-(Bromomethyl)naphthalene-5-carboxylic acid
• CAS No: 1261487-77-7
• MF: C₁₂H₉BrO₂
• MW: 265.102662801743
• CID: 4935801
• Update Time: 2025-07-25

1-(Bromomethyl)naphthalene-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Bromomethyl)naphthalene-5-carboxylic acid

• Inchi： 1S/C12H9BrO2/c13-7-8-3-1-5-10-9(8)4-2-6-11(10)12(14)15/h1-6H,7H2,(H,14,15)
• InChI Key： AGVJVIKCCYQJSV-UHFFFAOYSA-N
• SMILES： BrCC1C=CC=C2C(C(=O)O)=CC=CC2=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Additional information on 1-(Bromomethyl)naphthalene-5-carboxylic acid

Recent Advances in the Application of 1-(Bromomethyl)naphthalene-5-carboxylic acid (CAS: 1261487-77-7) in Chemical Biology and Pharmaceutical Research

1-(Bromomethyl)naphthalene-5-carboxylic acid (CAS: 1261487-77-7) is a versatile chemical intermediate that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its naphthalene core and reactive bromomethyl group, serves as a key building block in the synthesis of various biologically active molecules. Recent studies have explored its utility in drug discovery, particularly in the development of enzyme inhibitors, fluorescent probes, and targeted therapeutics.

One of the most notable advancements involving 1-(Bromomethyl)naphthalene-5-carboxylic acid is its role in the synthesis of covalent enzyme inhibitors. Researchers have leveraged the reactivity of the bromomethyl group to design irreversible inhibitors that selectively target cysteine residues in enzymes such as kinases and proteases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the successful incorporation of this compound into a novel inhibitor series for Bruton's tyrosine kinase (BTK), showing promising results in preclinical models of autoimmune diseases.

In addition to its applications in inhibitor design, 1-(Bromomethyl)naphthalene-5-carboxylic acid has been employed in the development of fluorescent probes for bioimaging. The naphthalene moiety provides an excellent fluorophore scaffold, while the carboxylic acid group allows for facile conjugation to biomolecules. Recent work published in Analytical Chemistry (2024) described the use of this compound in creating a turn-on fluorescent probe for detecting reactive oxygen species (ROS) in live cells, offering new tools for studying oxidative stress in disease models.

The compound's potential in targeted drug delivery systems has also been investigated. A 2024 study in Bioconjugate Chemistry reported the development of antibody-drug conjugates (ADCs) using 1-(Bromomethyl)naphthalene-5-carboxylic acid as a linker. The researchers found that the naphthalene-based linker provided improved stability compared to traditional polyethylene glycol (PEG) linkers, while maintaining efficient drug release at the target site. This advancement could lead to more effective cancer therapies with reduced off-target effects.

From a synthetic chemistry perspective, recent methodological developments have expanded the utility of 1-(Bromomethyl)naphthalene-5-carboxylic acid. A 2023 publication in Organic Letters described a novel palladium-catalyzed cross-coupling reaction that enables efficient functionalization of the naphthalene core, opening new avenues for structural diversification. This methodology has been particularly valuable in medicinal chemistry campaigns where rapid generation of analog libraries is required.

Despite these promising developments, challenges remain in the broader application of 1-(Bromomethyl)naphthalene-5-carboxylic acid. Issues such as solubility in biological systems and potential off-target reactivity of the bromomethyl group need to be carefully addressed in future research. Ongoing studies are exploring structural modifications that could mitigate these limitations while preserving the compound's valuable properties.

In conclusion, 1-(Bromomethyl)naphthalene-5-carboxylic acid (CAS: 1261487-77-7) continues to demonstrate significant potential across multiple areas of chemical biology and pharmaceutical research. Its unique combination of structural features makes it particularly valuable for covalent inhibitor design, bioimaging applications, and targeted drug delivery systems. As synthetic methodologies advance and our understanding of its biological interactions deepens, this compound is likely to play an increasingly important role in drug discovery and development.